Cas no 19764-30-8 (N-Acetyl-R-leucine)

N-acetyl-r-leucine is an amino protecting N-substituted chiral amino acid

N-Acetyl-R-leucine structure

Product Name:N-Acetyl-R-leucine

CAS No:19764-30-8

Molecular Formula:C₈H₁₅NO₃

Molecular Weight:173.2096

MDL:MFCD00066069

CID:51379

PubChem ID:1241420

N-Acetyl-R-leucine Properties

Names and Identifiers

- N-Acetyl-D-leucine
- Ac-D-Leu-OH
- N-Ac-D-Leu
- N-Acetyl-R-leucine
- (R)-2-Acetamido-4-methylpentanoic acid
- (R)-N-acetyl-leucine
- 2,N-Acetyl-D-leucine
- D-leucine,N-acetyl
- N-Ac-D-leucine
- N-Acethy-D-leucine
- N-Acetyl-D-leucin
- N-Acetyle-D-Leucine
- N-acetylleucin
- 2-(Acetylamino)-4-methylpentanoic acid
- AC-D-LEUCINE
- Ace-D-Leu-OH
- N-Ac-D-Leu-OH
- ACETYL-D-LEUCINE
- D-leucine, N-acetyl-
- (2R)-2-acetamido-4-methylpentanoic acid
- 91WU82GA22
- Acetylleucine, D-
- Acetylleucine, (R)-
- Leucine, N-acetyl-, D-
- PubChem6386
- N-acetyl-(D)-leucine
- KSC174Q4J
- WXNXCEHXYPACJF-SSDOTTSWSA-N
- +Expand
- MDL： MFCD00066069
- InChIKey： WXNXCEHXYPACJF-SSDOTTSWSA-N
- Inchi： 1S/C8H15NO3/c1-5(2)4-7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t7-/m1/s1
- SMILES： O([H])C([C@@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

Exact Mass: 173.10500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Heavy Atom Count: 12
Complexity: 177
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 66.4

Experimental Properties

LogP: 1.01270
PSA: 66.40000
Refractive Index: 23 ° (C=4, EtOH)
Boiling Point: 369.7℃ at 760 mmHg
Melting Point: 176-177C
Flash Point: 177.4℃
Color/Form: White crystals
Solubility: Not determined
Density: 1.069

N-Acetyl-R-leucine Security Information

WGK Germany：3
Safety Instruction： S26; S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Storage Condition：−20°C
Risk Phrases： 36/37/38

N-Acetyl-R-leucine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl-R-leucine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002BET-5g	D-Leucine, N-acetyl-	19764-30-8	99%	5g	$8.00	2024-06-17
A2B Chem LLC	AB07301-5g	N-Acetyl-D-Leucine	19764-30-8	99%	5g	$8.00	2024-04-20
abcr	AB206212-10 g	N-Acetyl-D-leucine, 98% (Ac-D-Leu-OH); .	19764-30-8	98%	10g	€73.90	2023-05-06
Ambeed	A221188-5g	Ac-D-Leu-OH	19764-30-8	99%	5g	$10.0	2024-07-28
Apollo Scientific	OR912302-100g	N-Acetyl-D-Leucine	19764-30-8	99%	100g	£43.00	2024-07-21
Chemenu	CM119352-100g	N-Acetyl-D-leucine	19764-30-8	95%	100g	$107
Enamine	EN300-321381-0.05g	(2R)-2-acetamido-4-methylpentanoic acid	19764-30-8	95%	0.05g	$19.0	2023-09-04
eNovation Chemicals LLC	D379559-100g	N-Acetyl-D-leucine	19764-30-8	97%	100g	$395	2022-09-09
Fluorochem	093730-10g	N-Acetyl-D-leucine	19764-30-8	95%	10g	￡14.00	2022-03-01
LKT Labs	A0921-100 mg	N-Acetyl-D-Leucine	19764-30-8	≥98%	100MG	$65.00	2023-07-10

N-Acetyl-R-leucine Synthesis

N-Acetyl-R-leucine Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:19764-30-8)

MR./MRS.:YANG CAI YUN

Phone:13476235517

Email:1438280055@qq.com

SHAN DONG XI YA HUA XUE Co., Ltd.

Audited Supplier

(CAS:19764-30-8)

MR./MRS.:LIU JING LI

Phone:13395390286

Email:xiyashiji@163.com

Shanghai HuicH Biotech Co., Ltd

Audited Supplier

(CAS:19764-30-8)

MR./MRS.:WEN JUN

Phone:18018625233

Email:wen.jun@e-biochem.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:19764-30-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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3. The photoelimination of N-nitroso-N-acetyl-α-amino acids; a new synthesis of 1,2,4-oxadiazoles

Yuan L. Chow,Jo?l S. Polo J. Chem. Soc. Perkin Trans. 2 1986 727
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5. Aqueous solutions containing amino acids and peptides. Part 11.—Enthalpy of dilution of single and binary solute solutions of N-acetylglycine amide, N-acetyl-L-alanine amide, N-acetyl-L-valine amide and N-acetyl-L-leucine amide at 298.15 K

G. Michael Blackburn,Terence H. Lilley,Elizabeth Walmsley J. Chem. Soc. Faraday Trans. 1 1980 76 915
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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:19764-30-8)N-Acetyl-D-leucine

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:19764-30-8)N-Acetyl-R-leucine

Purity:99%

Quantity:500g

Price($):157.0

Cas no 19764-30-8 (N-Acetyl-R-leucine)

N-Acetyl-R-leucine Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-Acetyl-R-leucine Security Information

N-Acetyl-R-leucine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-Acetyl-R-leucine Price

N-Acetyl-R-leucine Synthesis

N-Acetyl-R-leucine Suppliers

N-Acetyl-R-leucine Related Literature

Related Categories

19764-30-8 (N-Acetyl-R-leucine) Related Products